Cas no 370069-29-7 (tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate)

Tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate is a versatile Boc-protected amine intermediate widely used in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides excellent stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for multi-step syntheses. The pyrrolidine scaffold offers conformational rigidity, and the 2-aminoethyl side chain enhances reactivity for further functionalization. This compound is particularly useful in peptide coupling reactions and as a building block for bioactive molecules. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate structure
370069-29-7 structure
Product Name:tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate
CAS No:370069-29-7
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD04115289
CID:67873
PubChem ID:22649556
Update Time:2025-06-07

tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminoethyl)-1-N-Boc-pyrrolidine
    • 2-(2-Aminoethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • 2-(2-amino-ethyl)-pyrrolidine-1-carboxylic acid
    • tert-Butyl 2-(2-aminoethyl)-1-pyrrolidinecarboxylate
    • tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate
    • 1-boc-2-(aminoethyl)pyrrolidine
    • 2-aminoethyl-1-n-boc-pyrrolidine
    • 1-Boc-2-(2-aminoethyl)pyrrolidine
    • PubChem14142
    • 2-(2-Aminoethyl)-1-(tert-butoxycarbonyl)pyrrolidine
    • VCYKQOGWPICUKV-UHFFFAOYSA-N
    • SBB095010
    • 1-Pyrrolidinecarboxylic acid, 2-(2-aminoethyl)-, 1,
    • FT-0656262
    • PB24855
    • AMY22617
    • (R)-1-Boc-2-(2-aminoethyl)pyrrolidine
    • AS-36629
    • SB11128
    • A6369
    • DTXSID10627343
    • SY017546
    • AC-24600
    • 1-Pyrrolidinecarboxylic acid, 2-(2-aminoethyl)-, 1,1-dimethylethyl ester
    • 1-tert-Butoxycarbonyl-2-(2-aminoethyl)pyrrolidine
    • FT-0630210
    • PB30791
    • SY017545
    • 2-Aminoethyl-1-Boc-pyrrolidine
    • SCHEMBL1061613
    • AKOS005073296
    • (S)-1-Boc-2-(2-aminoethyl)pyrrolidine
    • EN300-51486
    • CS-0035037
    • MFCD04115289
    • 2-(2-Amino-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, AldrichCPR
    • SY064283
    • FT-0657572
    • 370069-29-7
    • CS-WAA0098
    • 2-(2-amino-ethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • DB-016793
    • DB-038146
    • (R)-tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate
    • DB-011651
    • MDL： MFCD04115289
    • Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-8,12H2,1-3H3
    • InChI Key： VCYKQOGWPICUKV-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCCC1CCN)=O

Computed Properties

  • Exact Mass: 214.16800
  • Monoisotopic Mass: 214.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: Yellow to Brown Liquid
  • Density: 1.029g/cm3
  • Boiling Point: 297.5ºC at 760mmHg
  • Flash Point: 133.7ºC
  • Refractive Index: 1.485
  • PSA: 55.56000
  • LogP: 2.37290

tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate Security Information

tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate Pricemore >>

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